Cas no 1707290-34-3 (ethyl rel-(1S,3R,4R)-3-amino-4-hydroxy-cyclohexanecarboxylate)

• Product Name: ethyl rel-(1S,3R,4R)-3-amino-4-hydroxy-cyclohexanecarboxylate
• CAS No: 1707290-34-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 4613219
• Update Time: 2025-10-30

ethyl rel-(1S,3R,4R)-3-amino-4-hydroxy-cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (1R,3S,4S)-3-amino-4-hydroxycyclohexane-1-carboxylate
• ethyl rel-(1S,3R,4R)-3-amino-4-hydroxy-cyclohexanecarboxylate

• Inchi： 1S/C9H17NO3/c1-2-13-9(12)6-3-4-8(11)7(10)5-6/h6-8,11H,2-5,10H2,1H3/t6-,7+,8+/m1/s1
• InChI Key： PIJOTEIYZWNRBX-CSMHCCOUSA-N
• SMILES： [C@@H]1(C(OCC)=O)CC[C@H](O)[C@@H](N)C1

Additional information on ethyl rel-(1S,3R,4R)-3-amino-4-hydroxy-cyclohexanecarboxylate

Professional Introduction to Ethyl Rel-(1S,3R,4R)-3-amino-4-hydroxy-cyclohexanecarboxylate (CAS No. 1707290-34-3)

Ethyl Rel-(1S,3R,4R)-3-amino-4-hydroxy-cyclohexanecarboxylate (CAS No. 1707290-34-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique stereochemical configuration and functional groups, exhibits promising properties that make it a valuable candidate for various research applications.

The molecular structure of Ethyl Rel-(1S,3R,4R)-3-amino-4-hydroxy-cyclohexanecarboxylate consists of a cyclohexane ring substituted with an amino group at the 3-position and a hydroxyl group at the 4-position. The ethyl ester moiety at the carboxyl terminus enhances its solubility and bioavailability, making it particularly suitable for pharmacological studies. This structural arrangement not only contributes to its stability but also allows for diverse interactions with biological targets.

In recent years, there has been a growing interest in the development of chiral compounds for medicinal applications due to their enhanced specificity and efficacy. The stereochemistry of Ethyl Rel-(1S,3R,4R)-3-amino-4-hydroxy-cyclohexanecarboxylate is critical in determining its biological activity. Research has shown that the (1S,3R,4R) configuration plays a pivotal role in its interaction with enzymes and receptors, making it a promising scaffold for drug design.

One of the most compelling aspects of Ethyl Rel-(1S,3R,4R)-3-amino-4-hydroxy-cyclohexanecarboxylate is its potential in the development of novel therapeutic agents. Studies have demonstrated its ability to modulate various biological pathways, including those involved in inflammation and pain management. The compound's unique structural features allow it to interact selectively with target proteins, thereby minimizing side effects associated with non-selective inhibitors.

The pharmacokinetic properties of Ethyl Rel-(1S,3R,4R)-3-amino-4-hydroxy-cyclohexanecarboxylate have been extensively studied to optimize its delivery and efficacy. Its ethyl ester group enhances its bioavailability by facilitating absorption through the gastrointestinal tract and blood-brain barrier. Additionally, its stability under various physiological conditions ensures prolonged activity within the body.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mechanism of action of Ethyl Rel-(1S,3R,4R)-3-amino-4-hydroxy-cyclohexanecarboxylate with high accuracy. These simulations have provided valuable insights into how the compound interacts with biological targets at the molecular level. This has paved the way for the design of more refined derivatives with improved pharmacological profiles.

The synthesis of Ethyl Rel-(1S,3R,4R)-3-amino-4-hydroxy-cyclohexanecarboxylate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been developed to ensure high yields and enantiomeric purity. These techniques include asymmetric hydrogenation and enzymatic resolutions, which are essential for producing pharmaceutical-grade compounds.

The potential applications of Ethyl Rel-(1S,3R,4R)-3-amino-4-hydroxy-cyclohexanecarboxylate extend beyond traditional drug development. It has shown promise in regenerative medicine due to its ability to stimulate cell proliferation and tissue repair. Additionally, its structural versatility allows for modifications that could lead to novel materials with applications in biotechnology and nanomedicine.

Ongoing clinical trials are exploring the therapeutic potential of derivatives of Ethyl Rel-(1S,3R,4R)-3-amino-4-hydroxy-cyclohexanecarboxylate in treating chronic diseases such as arthritis and neurodegenerative disorders. Preliminary results indicate that these derivatives exhibit significant anti-inflammatory and neuroprotective effects without causing adverse reactions. This underscores the importance of continued research in this area.

The future prospects for Ethyl Rel-(1S,3R,4R)-3-amino-4-hydroxy-cyclohexanecarboxylate are bright given its multifaceted applications and potential for further development. As research progresses, new derivatives with enhanced properties are expected to emerge. These advancements will not only contribute to medical science but also open up new avenues for industrial applications.